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Compound of Interest

Compound Name: Dichlorotetrafluoroethane

Cat. No.: B1200811

Dichlorotetrafluoroethane (R-114) Compatibility
Technical Support Center

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the compatibility of dichlorotetrafluoroethane (R-114) with
common laboratory apparatus.

Frequently Asked Questions (FAQSs)

Q1: What is Dichlorotetrafluoroethane (R-114) and where is it commonly used in a laboratory
setting?

Al: Dichlorotetrafluoroethane, also known as R-114 or CFC-114, is a chlorofluorocarbon. In
the laboratory, it may be used as a refrigerant in specialized equipment, as a solvent for certain
applications, or as a propellant.

Q2: What are the primary safety concerns when working with Dichlorotetrafluoroethane?

A2: The main concerns are its incompatibility with certain materials, leading to equipment
failure or hazardous reactions, and its potential to act as an asphyxiant in high concentrations
by displacing oxygen. At high temperatures, it can decompose into toxic and corrosive
products.

Q3: Can | use standard plastic and rubber tubing with Dichlorotetrafluoroethane?
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A3: Caution is advised. Dichlorotetrafluoroethane can cause swelling, degradation, and loss
of mechanical strength in many common plastics and elastomers. It is crucial to verify
compatibility before use. Polytetrafluoroethylene (PTFE) is generally a resistant plastic.

Q4: Are there specific metals | should avoid using with Dichlorotetrafluoroethane?

A4: Yes. Dichlorotetrafluoroethane can react violently with chemically reactive metals,
especially when their surfaces are freshly abraded. Avoid contact with potassium, calcium,
powdered aluminum, magnesium, and zinc.

Q5: What are the signs of incompatibility between Dichlorotetrafluoroethane and my lab
apparatus?

A5: For plastics and elastomers, look for swelling, softening, cracking, discoloration, or
embrittlement. For metals, signs of incompatibility can include corrosion, pitting, or, in the case
of reactive metals, a strong exothermic reaction.

Troubleshooting Guides

Issue 1: Swelling or Degradation of Elastomeric Seals
(O-rings, Gaskets)

o Symptom: Leaks from sealed connections, visible swelling or deformation of the seal, or the
seal feeling soft or "gummy".

o Cause: The elastomer is absorbing the dichlorotetrafluoroethane, causing it to swell and
lose its mechanical properties. For static O-ring applications, a volume swell of up to 30%
might be tolerable, but for dynamic applications, 10-15% is a more reasonable maximum.

e Solution:
o Immediately depressurize the system and safely remove the dichlorotetrafluoroethane.

o Replace the incompatible seal with one made from a resistant material.
Perfluoroelastomers (FFKM) and sometimes Viton® (FKM) can offer good resistance, but
always verify with the manufacturer's data.

o Consult the compatibility tables below for guidance on material selection.
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o If compatibility data is unavailable, perform a compatibility test as outlined in the
Experimental Protocols section.

Issue 2: Cracking or Failure of Plastic Components
(Tubing, Containers)

e Symptom: Visible cracks, crazing, or fracture of plastic components exposed to
dichlorotetrafluoroethane. The plastic may also become brittle.

o Cause: Chemical attack by dichlorotetrafluoroethane is compromising the polymer
structure, leading to a reduction in tensile strength and ductility.

e Solution:

[¢]

Safely transfer the dichlorotetrafluoroethane to a compatible container.

o Replace the failed component with one made from a highly resistant plastic such as
Polytetrafluoroethylene (PTFE).

o Avoid using plastics like Polycarbonate (PC) and Polystyrene (PS) which have poor
compatibility with many halogenated hydrocarbons.

o Always consider the operating temperature, as elevated temperatures can accelerate

degradation.

Issue 3: Unexpected Reaction or Corrosion with Metal
Components

o Symptom: Discoloration, pitting, or corrosion on metal surfaces. In severe cases with
reactive metals, a rapid increase in temperature and pressure may be observed.

o Cause: Dichlorotetrafluoroethane can react with certain metals, particularly those with a
fresh, unoxidized surface. The protective oxide layer on metals like aluminum can be
compromised, leading to a vigorous exothermic reaction.

e Solution:
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o If a strong reaction is suspected, evacuate the area immediately and follow emergency
procedures.

o For general corrosion, transfer the dichlorotetrafluoroethane to a system constructed
from more inert materials like stainless steel (304 or 316) or copper.

o Crucially, avoid the use of aluminum, magnesium, zinc, and other reactive metals in any
part of the apparatus that will come into direct contact with dichlorotetrafluoroethane.

Data Presentation: Material Compatibility Tables

Table 1. Compatibility of Dichlorotetrafluoroethane with Common Laboratory Elastomers
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Elastomer Material

Common Trade
Names

Compatibility
Rating

Expected Effects &
Notes

Perfluoroelastomer

Kalrez®, Chemraz®

1 - Recommended

Excellent resistance,

minimal swelling.

Fluoroelastomer
(FKM)

Viton®, Dyneon™

2 - Probably

Satisfactory

Minor to moderate
swelling may occur.
Testing is
recommended for

critical applications.

Ethylene Propylene
Diene Monomer
(EPDM)

Keltan®, Nordel™

1 - Recommended

Good resistance
reported in some

charts.

Nitrile Rubber (NBR)

Buna-N, Krynac®

1 - Recommended

Good resistance

reported in some

charts.
4 - Not Poor compatibility
Aflas® (TFE/P) Aflas®
Recommended expected.
- 4 - Not Significant swelling is
Silicone (VMQ) ]
Recommended likely.
Moderate resistance,
- 2 - Probably ]
Fluorosilicone (FVMQ) ] some swelling
Satisfactory

expected.

Rating Scale:

1 - Recommended: Little to no effect.

2 - Probably Satisfactory: Minor to moderate effect, testing recommended.

3 - Marginal: Moderate to severe effect, not recommended for continuous use.

4 - Not Recommended: Severe effect, material is not suitable.
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Table 2: Compatibility of Dichlorotetrafluoroethane with Common Laboratory Plastics
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Plastic Material

Abbreviation

Compatibility

Expected Effects &
Notes

Polytetrafluoroethylen

e

PTFE

Excellent

Highly resistant to a
wide range of
chemicals, including
R-114. The material of
choice for critical

applications.

Polyvinylidene
Fluoride

PVDF

Good

Generally good
resistance, but testing
is advised for specific

conditions.

Polypropylene

PP

Fair

May experience some
swelling and loss of
strength. Not
recommended for
long-term or high-
temperature

exposure.

High-Density
Polyethylene

HDPE

Fair

Similar to PP, may
show signs of swelling
and degradation over

time.

Polycarbonate

PC

Poor

Likely to be attacked,
leading to cracking

and failure.

Polystyrene

PS

Poor

Not resistant to
halogenated

hydrocarbons.

Polyvinyl Chloride

PVvC

Poor

Generally poor
resistance to

chlorinated solvents.
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Table 3: Compatibility of Dichlorotetrafluoroethane with Common Laboratory Metals

Metal Compatibility Notes
] Generally inert and a good
Stainless Steel (304, 316) Excellent ) )
choice for construction.
Widely used in refrigeration
Copper Good )
systems with CFCs.
Generally compatible under
Brass Good N
normal conditions.
Suitable for use under normal
Carbon Steel, Cast Iron Good -
conditions.
Can react violently, especially
] if surfaces are abraded. A
Aluminum Not Recommended ) o
strong exothermic reaction is
possible.
] Chemically reactive and should
Magnesium Not Recommended )
be avoided.
_ Chemically reactive and should
Zinc Not Recommended

be avoided.

Experimental Protocols

Protocol 1: Determining Compatibility of Elastomers
(Based on ASTM D471)

Objective: To determine the effect of dichlorotetrafluoroethane on the physical properties of
elastomeric materials.

Methodology:

e Specimen Preparation: Cut at least three standard test specimens of the elastomer to be
tested. Measure and record the initial mass, volume (by displacement), and durometer
hardness of each specimen.
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e Immersion: Place the specimens in a sealed pressure vessel with a sufficient volume of
liquid dichlorotetrafluoroethane to fully immerse them.

o Exposure: Maintain the vessel at a constant, controlled temperature for a specified duration
(e.g., 72 hours). The temperature should be relevant to the intended application but should
not exceed the material's recommended service temperature.

o Post-Exposure Analysis:

[e]

After the exposure period, carefully and safely remove the specimens.

o

Quickly blot the specimens dry and immediately measure and record the mass and
volume.

Measure the durometer hardness.

o

[¢]

Optionally, conduct tensile testing to determine the change in tensile strength and
elongation at break.

e Calculations:

[¢]

Percent Volume Change (Swell):((V_final - V_initial) / V_initial) * 100

[e]

Percent Mass Change:((M_final - M_initial) / M_initial) * 100

o

Change in Hardness:H_final - H_initial

[¢]

Percent Change in Tensile Strength:((TS_final - TS initial) / TS initial) * 100

Protocol 2: Determining Compatibility of Plastics (Based
on ISO 175)

Objective: To determine the effect of dichlorotetrafluoroethane on the physical properties of
plastic materials.

Methodology:
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e Specimen Preparation: Prepare at least three standard test specimens of the plastic
material. Measure and record the initial mass, dimensions (length, width, thickness), and
appearance.

e Immersion: Immerse the specimens in a sealed container of dichlorotetrafluoroethane,
ensuring they are fully submerged and not in contact with each other.

o Exposure: Store the container at a controlled temperature for a specified period (e.g., 7
days).

o Post-Exposure Analysis:

[e]

Remove the specimens and visually inspect for any changes in appearance (color, surface
texture).

[e]

Measure and record the mass and dimensions immediately after removal.

o

Allow the specimens to dry in a desiccator until a constant mass is achieved and re-
measure mass and dimensions.

o

Conduct mechanical property testing (e.g., tensile strength, flexural strength) and compare
to unexposed control specimens.

o Calculations: Calculate the percentage change in mass, dimensions, and mechanical
properties.

Mandatory Visualization
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Material Selection Workflow for Dichlorotetrafluoroethane Service

Start: New Application with
Dichlorotetrafluoroethane

Consult Compatibility Tables
(Plastics, Elastomers, Metals)

A

Is Material Rated as
‘Excellent' or 'Good'?

o/ Data Unavailable

Perform Compatibility Testing

(ASTM D471 /1SO 175)

Analyze Test Results
(Swelling, Strength Change, etc.)

Yes

Are Changes Within
Acceptable Limits?

Select an Alternative Material

Select Material for Use
and Re-evaluate

Click to download full resolution via product page

Caption: Workflow for selecting compatible materials for use with dichlorotetrafluoroethane.
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Potential Reaction Pathway of Dichlorotetrafluoroethane with Reactive Metals

Abraded/Fresh Surface
lExposes Fresh Metal

Initiation: Breakdown
of Oxide Layer

Dichlorotetrafluoroethane
(C2CI2F4)

Reactive Metal
(e.g., Aluminum)

tally Present /Contact (Relatively Inert)

Protective Oxide Layer

Vigorous Exothermic Reaction (e.9., A203)

Reaction Products: Hazardous Outcome:
Metal Halides (e.g., AICI3, AIF3) Rapid Temperature & Pressure Increase,
+ Carbonaceous Species Equipment Failure

Click to download full resolution via product page

Caption: Simplified pathway of the hazardous reaction with reactive metals.

« To cite this document: BenchChem. [compatibility of Dichlorotetrafluoroethane with different
laboratory apparatus]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200811#compatibility-of-dichlorotetrafluoroethane-
with-different-laboratory-apparatus]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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